![molecular formula C18H19FN2O4S B2386192 4-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide CAS No. 922093-16-1](/img/structure/B2386192.png)
4-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H19FN2O4S and its molecular weight is 378.42. The purity is usually 95%.
BenchChem offers high-quality 4-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Bioactivity Studies
Studies have focused on the synthesis of various benzenesulfonamide derivatives to explore their bioactivity, particularly their cytotoxicity, tumor-specificity, and potential as carbonic anhydrase inhibitors. For instance, Gul et al. (2016) synthesized a series of new benzenesulfonamide derivatives and tested their cytotoxicity and potential as carbonic anhydrase inhibitors, revealing some compounds exhibited interesting cytotoxic activities crucial for further anti-tumor activity studies (Gul et al., 2016).
Organocatalytic Asymmetric Reactions
Li et al. (2019) developed an organocatalyzed asymmetric Mannich reaction involving dibenzo[b,f][1,4]oxazepines, providing various seven-member cyclic amines with chiral tetrasubstituted C‒F stereocenters. This study showcases the application of these compounds in creating enantioselective structures, important for medicinal chemistry (Li et al., 2019).
Inhibitors for Enzymes and Photodynamic Therapy
The exploration of benzenesulfonamide derivatives extends to their use as enzyme inhibitors and in photodynamic therapy. For example, compounds have been evaluated for their inhibitory effects on cyclooxygenase enzymes, with certain derivatives showing enhanced selectivity and potency due to fluorine atom introduction (Hashimoto et al., 2002). Additionally, new benzenesulfonamide derivative groups have been synthesized for potential use in photodynamic therapy due to their good fluorescence properties and high singlet oxygen quantum yield, showcasing their potential in cancer treatment (Pişkin et al., 2020).
Crystal Structures and Material Science Applications
The investigation of crystal structures and material science applications of benzenesulfonamide derivatives has also been a focus. Suchetan et al. (2015) investigated the crystal structures of closely related compounds, analyzing packing patterns and intermolecular interactions through Hirshfeld surface analysis. This research provides insights into the molecular architecture and potential material science applications of these compounds (Suchetan et al., 2015).
properties
IUPAC Name |
4-fluoro-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O4S/c1-18(2)11-25-16-10-13(6-9-15(16)21(3)17(18)22)20-26(23,24)14-7-4-12(19)5-8-14/h4-10,20H,11H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBVUKYVBKHAMRW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC2=C(C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)F)N(C1=O)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.